Cas no 408504-26-7 (2-(4-Methoxybenzyl)phenyl6-O-(ethoxycarbonyl)-beta-D-glucopyranoside)

2-(4-Methoxybenzyl)phenyl6-O-(ethoxycarbonyl)-beta-D-glucopyranoside Properties

Names and Identifiers

• Sergliflozin etabonate
• 2-[(4-Methoxyphenyl)methyl]phenyl-beta-D-glucopyranoside-6-(ethyl carbonate)
• ethyl [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-[(4-methoxyphenyl)methyl]phenoxy]oxan-2-yl]methyl carbonate
• Sergliflozin
• Sergliflozin etabonate [USAN:INN]
• ethyl [(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-{2-[(4-methoxyphenyl)methyl]phenoxy}oxan-2-yl]methyl carbonate
• CHEMBL450044
• UNII-4HY3523466
• Q7454518
• HY-12611
• D06641
• QLXKHBNJTPICNF-QMCAAQAGSA-N
• CHEBI:188680
• 2-(4-Methoxybenzyl)phenyl6-O-(ethoxycarbonyl)-beta-D-glucopyranoside
• 4HY3523466
• GW 869682X
• GTPL4587
• GW-869682X
• .BETA.-D-GLUCOPYRANOSIDE, 2-((4-METHOXYPHENYL)METHYL)PHENYL 6-O-(ETHOXYCARBONYL)-
• GW869682X
• 408504-26-7
• SERGLIFLOZIN ETABONATE [USAN]
• SERGLIFLOZIN ETABONATE [INN]
• CS-0012078
• DTXSID20961265
• ethyl (((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-(4-methoxybenzyl)phenoxy)tetrahydro-2H-pyran-2-yl)methyl) carbonate
• 2-(4-methoxybenzyl)phenyl 6-O-ethoxycarbonyl-beta-D-glucopyranoside
• 2-(4-Methoxybenzyl)phenyl 6-O-(ethoxycarbonyl)-beta-D-glucopyranoside
• GW-869683X
• beta-D-Glucopyranoside, 2-((4-methoxyphenyl)methyl)phenyl, 6-(ethyl carbonate)
• Sergliflozin etabonate (USAN)
• SCHEMBL621807
• AKOS040749484
• gsk-869682
• SERGLIFLOZIN ETABONATE [WHO-DD]
• ethyl ((2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(2-((4-methoxyphenyl)methyl)phenoxy)oxan-2-yl)methyl carbonate
• etabonato de sergliflozina
• 2-((4-methoxyphenyl)methyl)phenyl 6-o-ethoxycarbonylglucopyranoside
• etabonate de sergliflozine
• DTXCID60112153
• TS-08629
• BETA-D-GLUCOPYRANOSIDE, 2-((4-METHOXYPHENYL)METHYL)PHENYL 6-O-(ETHOXYCARBONYL)-
• sergliflozini etabonas
• +Expand

• InChIKey： QLXKHBNJTPICNF-QMCAAQAGSA-N
• Inchi： InChI=1S/C23H28O9/c1-3-29-23(27)30-13-18-19(24)20(25)21(26)22(32-18)31-17-7-5-4-6-15(17)12-14-8-10-16(28-2)11-9-14/h4-11,18-22,24-26H,3,12-13H2,1-2H3/t18-,19-,20+,21-,22-/m1/s1
• SMILES： CCOC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC2=CC=CC=C2CC3=CC=C(C=C3)OC)O1)O)O)O

Computed Properties

• Exact Mass: 448.17300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 10
• Monoisotopic Mass: 448.173
• Heavy Atom Count: 32
• Complexity: 566
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 124A^2

Experimental Properties

• LogP: 1.64550
• PSA: 123.91000
• Boiling Point: 611.532 °C at 760 mmHg
• Flash Point: 206.764 °C
• Color/Form: Solid powder
• Density: 1.312